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Compound of Interest

Compound Name: 6-Methylheptan-3-ol

CAS No.: 18720-66-6

Cat. No.: B102633

Get Quote

This technical guide provides a comprehensive overview of 6-Methylheptan-3-ol, a secondary

alcohol with applications in the fragrance industry. The document details its discovery and

history, physicochemical properties, spectroscopic data, synthesis methodologies, and safety

information, tailored for researchers, scientists, and drug development professionals.

Introduction and History
6-Methylheptan-3-ol, a secondary alcohol, has a history intertwined with the development of

synthetic organic chemistry, particularly the advent of powerful carbon-carbon bond-forming

reactions. While a singular "discovery" event for this specific molecule is not prominently

documented, its synthesis is a classic example of well-established chemical principles. The

primary methods for its preparation, the Grignard reaction and the hydrogenation of a ketone,

represent major advancements in organic synthesis.

The Grignard reaction, discovered in 1900 by François Auguste Victor Grignard, revolutionized

the formation of alcohols by providing a robust method for creating carbon-carbon bonds

through the addition of an organomagnesium halide to a carbonyl compound.[1][2] The
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synthesis of 6-Methylheptan-3-ol from an isopentyl Grignard reagent and propionaldehyde is a

direct application of this Nobel Prize-winning work.[1]

The alternative synthesis route, involving the hydrogenation of ethyl isoamyl ketone, relies on

catalytic reduction, a cornerstone of industrial organic chemistry. This method highlights the

transformation of a carbonyl group into a hydroxyl group, a fundamental reaction in the

synthesis of alcohols.

Physicochemical and Spectroscopic Data
The physical, chemical, and spectroscopic properties of 6-Methylheptan-3-ol are summarized

below.

Physicochemical Properties
Property Value Source

Molecular Formula C8H18O [3]

Molecular Weight 130.23 g/mol [3][4]

CAS Number 18720-66-6 [3][4][5]

IUPAC Name 6-methylheptan-3-ol [3]

Synonyms

6-Methyl-3-heptanol, 2-Methyl-

5-heptanol,

Ethylisoamylcarbinol

[6]

Appearance Colorless liquid [6]

Boiling Point 167-169 °C [4][6]

Melting Point -61 °C [6]

Density 0.82 g/cm³ [6]

Flash Point 63.91 - 64.44 °C [4]

Water Solubility Very slightly soluble [6]

logP 2.4 - 2.565 [4][6]
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Spectroscopic Data
Spectroscopy Data Source

¹H NMR Spectrum available [3][7]

¹³C NMR Spectrum available [3]

Mass Spectrometry
Spectrum available (m/z peaks

at 55, among others)
[3][5]

Infrared (IR) Spectroscopy Spectrum available [3]

Synthesis of 6-Methylheptan-3-ol
There are two primary methods for the synthesis of 6-Methylheptan-3-ol: the Grignard

reaction and the hydrogenation of ethyl isoamyl ketone.

Grignard Reaction
The Grignard synthesis of 6-Methylheptan-3-ol involves the reaction of isopentylmagnesium

bromide with propionaldehyde.

Materials:

Magnesium turnings

Iodine crystal (optional, as initiator)

1-bromo-3-methylbutane (isopentyl bromide)

Anhydrous diethyl ether

Propionaldehyde

10% Hydrochloric acid

5% Sodium hydroxide solution

Anhydrous magnesium sulfate
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Procedure:

Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a

reflux condenser, a dropping funnel, and a magnetic stirrer, place magnesium turnings and a

crystal of iodine. Add a small amount of a solution of 1-bromo-3-methylbutane in anhydrous

diethyl ether to initiate the reaction. Once the reaction begins, add the remaining 1-bromo-3-

methylbutane solution dropwise to maintain a gentle reflux. After the addition is complete,

reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard

reagent.

Reaction with Propionaldehyde: Cool the Grignard reagent solution in an ice bath. Add a

solution of propionaldehyde in anhydrous diethyl ether dropwise from the addition funnel with

vigorous stirring. After the addition is complete, stir the reaction mixture at room temperature

for one hour.

Work-up: Carefully pour the reaction mixture over a mixture of crushed ice and 10%

hydrochloric acid to quench the reaction and dissolve the magnesium salts. Separate the

ether layer and wash it with 5% sodium hydroxide solution, followed by water.

Purification: Dry the ether layer over anhydrous magnesium sulfate, filter, and remove the

diethyl ether by rotary evaporation. The crude 6-Methylheptan-3-ol can then be purified by

distillation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b102633/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-6-methylheptan-3-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102633?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Grignard Reagent Preparation

Reaction

Work-up and Purification

Magnesium Turnings

Formation of
Isopentylmagnesium Bromide

1-bromo-3-methylbutane Anhydrous Diethyl Ether

Nucleophilic Addition

Propionaldehyde in
Anhydrous Diethyl Ether

Quench with HCl/Ice

Separatory Funnel
Extraction

Dry with MgSO4

Rotary Evaporation

Distillation

Pure 6-Methylheptan-3-ol

Click to download full resolution via product page

Grignard Synthesis Workflow for 6-Methylheptan-3-ol.
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Hydrogenation of Ethyl Isoamyl Ketone
This industrial method involves the catalytic hydrogenation of ethyl isoamyl ketone to produce

6-Methylheptan-3-ol.[6]

General Procedure: Ethyl isoamyl ketone is subjected to hydrogenation in the presence of a

suitable catalyst, such as a noble metal catalyst (e.g., palladium on carbon) or a nickel-based

catalyst, under a hydrogen atmosphere. The reaction is typically carried out in a solvent at

elevated temperature and pressure. After the reaction is complete, the catalyst is filtered off,

and the product is purified by distillation.

Synthesis Routes for 6-Methylheptan-3-ol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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